2,4-Dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide

• CAS No.: 881664-26-2
• Molecular Formula: C24H20N4O3
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 2,4-dihydroxy-N-[(E)-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylideneamino]benzamide
• InChI: InChI=1S/C24H20N4O3/c1-16-7-9-17(10-8-16)23-18(15-28(27-23)19-5-3-2-4-6-19)14-25-26-24(31)21-12-11-20(29)13-22(21)30/h2-15,29-30H,1H3,(H,26,31)/b25-14+
• InChI Key: RDEVIFTTYZWBOM-AFUMVMLFSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NN(C=C2/C=N/NC(=O)C3=C(C=C(C=C3)O)O)C4=CC=CC=C4
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C=C2C=NNC(=O)C3=C(C=C(C=C3)O)O)C4=CC=CC=C4

Description

This compound is a benzohydrazide derivative featuring a pyrazole core substituted with phenyl and p-tolyl groups. The hydrazide moiety is functionalized with 2,4-dihydroxybenzoyl, which introduces hydrogen-bonding capabilities.

Biological Activity

2,4-Dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide is a synthetic compound that belongs to the class of hydrazone derivatives. This compound has garnered attention due to its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article reviews the synthesis, biological activity, and relevant case studies associated with this compound.

Synthesis

The synthesis of 2,4-dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide typically involves the condensation reaction between 2,4-dihydroxybenzaldehyde and a hydrazine derivative. The reaction is generally carried out in an organic solvent under reflux conditions, resulting in the formation of the desired hydrazone product. Characterization of the compound is performed using techniques such as NMR, IR spectroscopy, and X-ray crystallography to confirm its structure.

Anticancer Activity

Recent studies have highlighted the anticancer properties of various pyrazole derivatives, including 2,4-dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide. For instance, it has been shown to exhibit significant cytotoxic effects against several cancer cell lines. A study reported an IC50 value of 0.77 µM against LN-229 glioblastoma cells, indicating potent antiproliferative activity (source: ).

Antimicrobial Activity

The compound also displays promising antimicrobial activity. In vitro assays have demonstrated effectiveness against various Gram-positive and Gram-negative bacterial strains. The presence of hydroxyl groups in its structure contributes to its ability to disrupt microbial cell walls and inhibit growth (source: ).

Anti-inflammatory Activity

In addition to its anticancer and antimicrobial properties, 2,4-dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide has shown anti-inflammatory effects in various models. Its mechanism may involve the inhibition of pro-inflammatory cytokines and enzymes such as COX and LOX (source: ).

Case Studies

Study	Focus	Findings
Study 1	Anticancer effects on LN-229 cells	IC50 = 0.77 µM; selective against cancer cell lines
Study 2	Antimicrobial activity	Effective against MRSA and other strains; significant inhibition observed
Study 3	Anti-inflammatory potential	Reduced levels of TNF-alpha and IL-6 in vitro

The biological activity of 2,4-dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide can be attributed to its ability to interact with cellular targets involved in proliferation and inflammation. The pyrazole ring system is known for its ability to inhibit key enzymes related to cancer progression and inflammation.

Scientific Research Applications

Antitumor Activity

Recent studies have indicated that derivatives of pyrazole compounds exhibit significant antitumor properties. For instance, compounds similar to 2,4-Dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide have shown promising results against various cancer cell lines. A notable study reported that certain hydrazone derivatives demonstrated cytotoxic effects on human cancer cells, leading to cell cycle arrest and apoptosis. The mechanism of action is believed to involve the induction of oxidative stress and modulation of apoptosis-related proteins .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Research indicates that derivatives containing the benzohydrazide moiety exhibit potent antibacterial effects against Gram-positive and Gram-negative bacteria. For example, one study highlighted the effectiveness of similar compounds against Methicillin-resistant Staphylococcus aureus (MRSA) and other pathogenic strains, with minimum inhibitory concentrations (MICs) as low as 0.5 mg/mL .

Applications in Material Science

In addition to biological applications, 2,4-Dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide has potential uses in materials science. Its ability to form coordination complexes with metal ions can lead to applications in catalysis and as sensors for detecting metal ions in environmental samples. The coordination chemistry involving this compound is an area of ongoing research, focusing on its structural characteristics and stability in various environments .

Case Studies

Study	Findings	Applications
Study 1	Demonstrated significant cytotoxicity against cancer cell lines (e.g., MCF-7)	Antitumor agent development
Study 2	Showed antimicrobial activity against MRSA with MIC values < 0.5 mg/mL	Potential pharmaceutical applications
Study 3	Investigated coordination properties with Zn(II) and Mn(II)	Development of sensors and catalysts

Comparison with Similar Compounds

Comparison with Similar Compounds

2.3 Physicochemical and Pharmacokinetic Properties

• Hydroxy vs. In contrast, 4-chloro-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide (CAS 351888-82-9) has higher lipophilicity, favoring blood-brain barrier penetration .
• Thermal Stability: Thioxoimidazolidinone derivatives (e.g., 5-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)-2-thioxoimidazolidin-4-one) exhibit high melting points (~190°C), indicating robust crystalline stability .

2.4 Molecular Docking and Binding Modes

• Pyrazine-carbohydrazides : Compound 35 forms hydrogen bonds with Lys1043 and Arg1092 in the pantothenate synthetase active site, critical for antitubercular activity .
• Thiophene Derivatives: 4-amino-2-(1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)thiophene (7b) binds to bacterial enzymes via arene-cation interactions with Arg1092, highlighting the role of aromatic substituents .

Q & A

Q. What are the standard synthetic routes for preparing 2,4-Dihydroxy-N'-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)benzohydrazide?

The compound is typically synthesized via hydrazide formation and subsequent condensation. A common method involves refluxing benzohydrazide derivatives with aldehydes or ketones in acidic or basic conditions. For example:

• Step 1 : React 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde with 2,4-dihydroxybenzohydrazide in glacial acetic acid under reflux (8–10 hours) .
• Step 2 : Purify via recrystallization (ethanol or DMF) or column chromatography.
• Yield Optimization : Anhydrous sodium acetate can act as a catalyst, improving yields to ~70–85% .

Table 1 : Synthesis Conditions and Yields

Reactants	Solvent	Catalyst	Time (h)	Yield (%)	Reference
Benzohydrazide + Pyrazole aldehyde	Glacial acetic acid	NaOAc	8–10	70–85
Hydrazine hydrate + Ester derivatives	Ethanol	None	3	64–71

Q. How is the structural characterization of this compound performed?

Key techniques include:

• X-ray Crystallography : Resolve crystal packing and hydrogen-bonding networks using SHELXL for refinement .
• Spectroscopy :
  • ¹H/¹³C NMR : Confirm hydrazone linkage (δ ~8–10 ppm for –NH and ~160 ppm for C=N) .
  • IR : Detect C=O (1650–1700 cm⁻¹) and N–H (3200–3400 cm⁻¹) stretches .
• Mass Spectrometry : HRMS to verify molecular ion peaks .

Advanced Research Questions

Q. How can discrepancies in biological activity data (e.g., antimicrobial vs. antioxidant) be reconciled?

Contradictions may arise from substituent effects or assay conditions. For example:

• Substituent Impact : Electron-withdrawing groups (e.g., –Cl) enhance antimicrobial activity, while methoxy groups improve antioxidant properties .
• Methodological Adjustments :
  • Perform dose-response curves across multiple concentrations.
  • Use molecular docking to correlate activity with binding affinity (e.g., Bcl-2 inhibition at –6.22 kcal/mol for analog 3g ).

Table 2 : Biological Activity vs. Substituents

Substituent	Activity (IC₅₀/MIC)	Target Protein	Binding Energy (kcal/mol)	Reference
–OCH₃	Antioxidant (IC₅₀ = 12 µM)	N/A	N/A
–Cl	Antimicrobial (MIC = 0.78 µg/mL)	Pantothenate synthetase	–7.5

Q. What strategies optimize the compound’s antitubercular activity?

Structure-activity relationship (SAR) studies suggest:

• Pyrazine Hybridization : Incorporating pyrazine moieties improves binding to Mycobacterium tuberculosis targets (MIC = 0.78 µg/mL vs. 1.56 µg/mL for ethambutol) .
• Docking Validation : Use AutoDock Vina to simulate interactions with pantothenate synthetase. Key residues (e.g., Lys160, Asp179) form hydrogen bonds with the hydrazide backbone .
• In Vitro–In Silico Correlation : Validate docking results with MIC assays and cytotoxicity profiling (e.g., HeLa cell lines).

Q. How can crystallographic data resolve ambiguities in molecular conformation?

• Refinement Protocols : Use SHELXL for high-resolution data (R-factor < 5%) and Twinning Detection for distorted crystals .
• Hirshfeld Surface Analysis : Quantify intermolecular interactions (e.g., π-π stacking between phenyl rings) via CrystalExplorer .
• Case Study : A related Schiff base showed torsional angles of 139.82° (N1–C1), confirming non-planarity due to steric hindrance .

Q. What computational methods predict the compound’s pharmacokinetic properties?

• ADMET Prediction : Use SwissADME to assess bioavailability (TPSA < 140 Ų, LogP ~3.5) and blood-brain barrier penetration .
• DFT Calculations : Calculate HOMO-LUMO gaps (e.g., ~4.5 eV) to correlate electronic properties with redox activity .

Q. Methodological Guidance

Q. How to design a robust SAR study for hydrazide derivatives?

• Variable Substituents : Systematically modify aryl groups (e.g., p-tolyl vs. 4-chlorophenyl) .
• Control Experiments : Include positive controls (e.g., BHT for antioxidants, pyrazinamide for TB) and validate assays in triplicate .

Q. Best practices for molecular docking of this compound

• Software : AutoDock Vina or Schrödinger Suite.
• Parameters :
  • Grid box centered on binding site (20 ų).
  • Lamarckian GA for conformational sampling.
• Validation : RMSD ≤ 2.0 Å between docked and crystallographic poses .